Cephalexin Impurity F

• CAS No.: 79750-46-2
• Product Name: Cephalexin Impurity F
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: (6R,7R)-7-[[(2R)-2-amino-2-phenylacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid
• Standard InChI: InChI=1S/C16H17N3O4S/c1-8-7-24-15-11(14(21)19(15)12(8)16(22)23)18-13(20)10(17)9-5-3-2-4-6-9/h2-7,10-12,15H,17H2,1H3,(H,18,20)(H,22,23)/t10-,11-,12?,15-/m1/s1
• Standard InChIKey: UALOAEFJDPITFY-XOGJBXBPSA-N
• Isomeric SMILES: CC1=CS[C@@H]2[C@@H](C(=O)N2C1C(=O)O)NC(=O)[C@@H](C3=CC=CC=C3)N
• SMILES: CC1=CSC2C(C(=O)N2C1C(=O)O)NC(=O)C(C3=CC=CC=C3)N
• Canonical SMILES: CC1=CSC2C(C(=O)N2C1C(=O)O)NC(=O)C(C3=CC=CC=C3)N
• Appearance: Off-White to Pale Yellow Solid
• Melting Point: 174 - 178°C
• Description: Δ2-Cephalexin is an isomeric impurity of the semi-synthetic antibiotic Cephalexin
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (6R,7R)-7-[[(2R)-Aminophenylacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic Acid; Cephalexin Impurity F; Delta 2 Cephalexin; [6R-[6α,7β(R*)]]-7-[(Aminophenylacetyl)amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-
• PubChem Compound: 14031068
• Last Modified: Nov 11 2021